Cas no 4475-42-7 (21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-)

• Product Name: 21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-
• CAS No: 4475-42-7
• MF: C₂₈H₃₆N₄
• MW: 428.612246513367
• CID: 325500
• PubChem ID: 634396
• Update Time: 2025-04-19

21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl- Chemical and Physical Properties

Names and Identifiers

• 21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-
• 5,5,10,10,15,15,20,20-octamethyl-21,22,23,24-tetrahydroporphyrin
• MESO-OCTAMETHYLCALIX(4)PYRROLE
• (meso-octamethylporphyrinogen)H4
• 1,1,2,2,3,3,4,4-meso-octamethylcalix[4]pyrrole
• 21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl
• 5,5,10,10,15,15,20,20-octamethylcalix[4]pyrrole
• 5,5,10,10,15,15,20,20-octamethylporphyrinogen
• calix[4]pyrrole
• I11-1141
• meso-octamethylcalix[4]pyrrole
• SCHEMBL13321931
• meso-Octamethylcalix(4)pyrrole, 97%
• XZCHDFOYWDLFEY-UHFFFAOYSA-N
• meso-octamethylporphyrinogen
• DTXSID00348292
• 21H,23H-Porphine, 5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl-
• Q27122722
• CS-0368275
• AKOS015898336
• 4475-42-7
• 5,5,10,10,15,15,20,20-octamethyl-5,10,15,20,22,24-hexahydroporphyrin
• octamethyl-calix[4]pyrrole
• CHEBI:51701

• Inchi： 1S/C28H36N4/c1-25(2)17-9-11-19(29-17)26(3,4)21-13-15-23(31-21)28(7,8)24-16-14-22(32-24)27(5,6)20-12-10-18(25)30-20/h9-16,29-32H,1-8H3
• InChI Key： XZCHDFOYWDLFEY-UHFFFAOYSA-N
• SMILES： N1C2=CC=C1C(C)(C)C1=CC=C(C(C)(C)C3=CC=C(C(C)(C)C4=CC=C(C2(C)C)N4)N3)N1

Computed Properties

• Exact Mass: 428.29400
• Monoisotopic Mass: 428.29399717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.074
• Boiling Point: 572.844°C at 760 mmHg
• Flash Point: 238.735°C
• Refractive Index: 1.575
• PSA: 63.16000
• LogP: 6.61600
• Solubility: Uncertain

21H,23H-Porphine,5,10,15,20,22,24-hexahydro-5,5,10,10,15,15,20,20-octamethyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38